Cas no 53207-56-0 ( )

• Product name: &nbsp
• CAS No: 53207-56-0
• MF: C₁₂H₁₇NO
• MW: 191.26948
• CID: 938103
• PubChem ID: 99738

  Chemical and Physical Properties

Names and Identifiers

• 1,3,3-trimethyl-2,4-dihydroquinolin-4-ol
• 1,3,3-Trimethyl-1,2,3,4-tetrahydro-4-quinolinol
• 1,3,3-trimethyl-1,2,3,4-tetrahydroquinolin-4-ol
• 1,3,3-trimethyl-1,2,3,4-tetrahydro-quinolin-4-ol
• 4-Quinolinol, 1,2,3,4-tetrahydro-1,3,3-trimethyl-
• AC1L413Y
• AC1Q7AWO
• BRN 1452089
• KST-1B5098
• NSC201325
• 53207-56-0
• 4-Quinolinol,2,3,4-tetrahydro-1,3,3-trimethyl-
• NSC 201325
• NSC-201325
• 5-21-02-00394 (Beilstein Handbook Reference)
•  

• Inchi： InChI=1S/C12H17NO/c1-12(2)8-13(3)10-7-5-4-6-9(10)11(12)14/h4-7,11,14H,8H2,1-3H3
• InChI Key： JECPRVKVRNBKAW-UHFFFAOYSA-N
• SMILES： CC1(CN(C2=CC=CC=C2C1O)C)C

Computed Properties

• Exact Mass: 191.13111
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• PSA: 23.47
• LogP: 2.26100